Cas no 5511-98-8 (α-Acetyl Digoxin)

• Product Name: α-Acetyl Digoxin
• CAS No: 5511-98-8
• MF: C₄₃H₆₆O₁₅
• MW: 822.975155353546
• CID: 367568
• PubChem ID: 11765960
• Update Time: 2025-04-19

α-Acetyl Digoxin Chemical and Physical Properties

Names and Identifiers

• α-Acetyl Digoxin
• 3'''-acetyldigoxin
• 4)-2,6-dideoxy-b-D-ribo-hexopyranosyl)oxy]-12,14-dihydroxy-, (3b,5b,12b)-
• 4)-O-2,6-dideoxy-b-D-ribo-hexopyranosyl-(1&reg
• Alpha-Acetyl Digoxin
• desglucolanatosidec
• digorida
• Digoxigenin + zuckerkette wie bie acetyl-digitoxin A [german]
• digoxigenin+zuckerkettewiebieacetyl-digitoxina
• Acetyldigoxin
• Digorid A
• Cedigossima (TN)
• .ALPHA.-ACETYLDIGOXIN [MI]
• a-Acetyl digoxin
• Digoxigenin + zuckerkette wie bie acetyl-digitoxin A
• alpha-Acetyldigoxin
• ACETYLDIGOXIN [WHO-DD]
• Digoxin, 3'''-acetate
• -cetyl Digoxin
• DIGOXIN IMPURITY I [EP IMPURITY]
• SCHEMBL4436090
• Desglucolanatoside C
• (2R,3R,4S,6S)-6-(((2R,3S,4S,6S)-6-(((2R,3S,4S,6R)-6-(((3S,5R,8R,9S,10S,12R,13S,14S,17R)-12,14-dihydroxy-10,13-dimethyl-17-(5-oxo-2,5-dihydrofuran-3-yl)hexadecahydro-1H-cyclopenta[a]phenanthren-3-yl)oxy)-4-hydroxy-2-methyltetrahydro-2H-pyran-3-yl)oxy)-4-hydroxy-2-methyltetrahydro-2H-pyran-3-yl)oxy)-3-hydroxy-2-methyltetrahydro-2H-pyran-4-yl acetate
• Lanadigin
• Card-20(22)-enolide, 3-((O-3-O-acetyl-2,6-dideoxy-beta-d-ribo-hexopyranosyl-(1.4)-O-2,6-dideoxy-beta-d-ribo-hexopyranosyl-(1.4)-2,6-dideoxy-beta-d-ribo-hexopyranosyl)oxy)-12,14-dihydroxy-, (3beta,5beta,12beta)-
• [(2R,3R,4S,6S)-6-[(2R,3S,4S,6S)-6-[(2R,3S,4S,6R)-6-[[(3S,5R,8R,9S,10S,12R,13S,14S,17R)-12,14-dihydroxy-10,13-dimethyl-17-(5-oxo-2H-furan-3-yl)-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-yl]oxy]-4-hydroxy-2-methyloxan-3-yl]oxy-4-hydroxy-2-methyloxan-3-yl]oxy-3-hydroxy-2-methyloxan-4-yl] acetate
• 5511-98-8
• 3.BETA.-((3-O-ACETYL-2,6-DIDEOXY-.BETA.-D-RIBO-HEXOPYRANOSYL-(1->4)-2,6-DIDEOXY-.BETA.-D-RIBO-HEXOPYRANOSYL-(1->4)-2,6-DIDEOXY-.BETA.-D-RIBO-HEXOPYRANOSYL)OXY)-12.BETA.,14-DIHYDROXY-5.BETA.-CARD-20(22)-ENOLIDE
• Q28IFH7A50
• EINECS 226-855-1
• .alpha.-acetyldigoxin
• D07555
• UNII-Q28IFH7A50
• Sandolanid
• Acetyl-digoxin-alpha
• NIOSH/OE1750000
• DTXSID00203630
• DB13691
• OE17500000
• CHEMBL2074725
• Digoxin, acetate, alpha-
• Lanatilin
• C22189
• AKOS015969734

• Inchi： 1S/C43H66O15/c1-20-38(49)32(55-23(4)44)18-37(52-20)58-40-22(3)54-36(17-31(40)46)57-39-21(2)53-35(16-30(39)45)56-26-9-11-41(5)25(14-26)7-8-28-29(41)15-33(47)42(6)27(10-12-43(28,42)50)24-13-34(48)51-19-24/h13,20-22,25-33,35-40,45-47,49-50H,7-12,14-19H2,1-6H3/t20-,21-,22-,25-,26+,27-,28-,29+,30+,31+,32+,33-,35+,36+,37+,38-,39-,40-,41+,42+,43+/m1/s1
• InChI Key： HWKJSYYYURVNQU-DXJNJSHLSA-N
• SMILES： O[C@]12CC[C@H](C3=CC(=O)OC3)[C@@]1(C)[C@@H](C[C@@H]1[C@@]3(C)CC[C@@H](C[C@H]3CC[C@@H]21)O[C@H]1C[C@@H]([C@@H]([C@@H](C)O1)O[C@H]1C[C@@H]([C@@H]([C@@H](C)O1)O[C@H]1C[C@@H]([C@@H]([C@@H](C)O1)O)OC(C)=O)O)O)O

Computed Properties

• Exact Mass: 822.44000
• Monoisotopic Mass: 822.44
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 58
• Rotatable Bond Count: 9
• Complexity: 1560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 21
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 209A^2

Experimental Properties

• Color/Form: White crystals.
• Density: 1.1139 (rough estimate)
• Melting Point: 199-201°C
• Boiling Point: 681.03°C (rough estimate)
• Flash Point: 275.4°C
• Refractive Index: 1.5940 (estimate)
• PSA: 209.13000
• LogP: 2.78890
• Solubility: Soluble in pyridine, slightly soluble in methanol and chloroform, very slightly soluble in ethyl acetate, insoluble in water
• Specific Rotation: D20 +18.9° (pyridine)

α-Acetyl Digoxin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3249
• Safety Instruction： H303+H313+H333
• Packing Group：II
• Hazard Level：6.1(a)
• Safety Term：6.1(a)
• Packing Group：II
• HazardClass：6.1(a)
• PackingGroup：II
• Storage Condition：Warehouse ventilation and low temperature drying

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cardenolide glycosides and derivatives